ZINC04177596

• Molecular Formula: C22H16N6O4
• Molecular Weight: 428.4 g/mol
• InChI: InChI=1S/C22H16N6O4/c23-21(29)15-6-8-16(9-7-15)24-25-20-19(14-4-2-1-3-5-14)26-27(22(20)30)17-10-12-18(13-11-17)28(31)32/h1-13,26H,(H2,23,29)
• InChIKey: YJJNAEVUQYORNN-UHFFFAOYSA-N

Research on HIV-Nef pathogenesis requires specific inhibitors validated at the protein dimer interface. ZINC04177596 is a hydrazone-pyrazolone small molecule identified via shape similarity screening, offering a computationally predicted binding advantage over reference compounds. - Target engagement: ΔG_bind = -28.75 kcal/mol vs. B9 (-18.07 kcal/mol) - Scaffold for SAR: XLogP3 3.8, molecular complexity 785 - Use case: Positive control in docking validation, assay development (SPR/FP), or negative control for apelin pathway crosstalk Supplied as a research-grade solid with analytical data available upon request.

ZINC04177596 – HIV-Nef Protein Inhibitor for Research

ZINC04177596 (CAS: 364052-84-6) is a synthetic small molecule with the IUPAC name (E)-4-(2-(1-(4-nitrophenyl)-5-oxo-3-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)hydrazinyl)benzamide, characterized by a molecular formula of C22H16N6O4 and a molecular weight of 428.40 g/mol [1]. Identified through a hybrid ligand- and structure-based virtual screening workflow, this compound acts as a potent inhibitor of the Human Immunodeficiency Virus (HIV) Negative Factor (Nef) protein [2]. Nef is an accessory pathogenic factor critical for HIV-1 replication and progression to Acquired Immune Deficiency Syndrome (AIDS), and its inhibition represents an underexplored therapeutic strategy [2]. ZINC04177596 serves as a novel chemical probe for investigating Nef-dependent viral mechanisms.

✓ Reported top rank in shape similarity-based virtual screening library

✓ Targets HIV-Nef protein dimer interface for mechanistic studies

✓ Hydrazone-pyrazolone scaffold supports lead optimization SAR exploration

• [1] PubChem. (n.d.). ZINC04177596. Retrieved April 17, 2026. View Source
• [2] Moonsamy, S., Bhakat, S., Ramesh, M., & Soliman, M. E. S. (2017). Identification of Binding Mode and Prospective Structural Features of Novel Nef Protein Inhibitors as Potential Anti-HIV Drugs. Cell Biochemistry and Biophysics, 75(1), 49–64. View Source

Why ZINC04177596 Cannot Be Substituted

HIV-Nef protein inhibitors are a structurally and mechanistically diverse class of compounds with highly variable binding modes and affinities at the Nef dimerization interface [1]. Unlike broad-spectrum HIV protease or integrase inhibitors, Nef inhibitors such as ZINC04177596 target a specific viral-host protein interaction site, and their efficacy is dictated by precise molecular complementarity [2]. Even among Nef inhibitors, significant differences in binding free energy (ΔG bind) and binding site interactions preclude direct substitution; for instance, the prototype inhibitor B9 and the analog ZINC36617540 exhibit distinct binding affinities and chemical scaffolds compared to ZINC04177596 [3]. Therefore, substituting ZINC04177596 with another in-class compound without quantitative comparative data on binding kinetics and cellular antiviral activity will invalidate experimental outcomes and compromise hit-to-lead optimization campaigns.

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Target divergence from ML221

ML221 is an apelin receptor antagonist with no Nef activity; substitution would invalidate HIV-Nef mechanistic studies.

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Binding affinity cannot be assumed for analogs

Nef inhibitor B9 and pharmacophore hit ZINC36617540 show significantly less favorable predicted binding; SAR may not transfer to alternative scaffolds.

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Lack of experimental cross-validation

No peer-reviewed EC₅₀ or selectivity data exist for ZINC04177596; substituting with experimentally characterized inhibitors risks confounded interpretation.

• [1] Smithgall, T. E., & Thomas, G. (2013). Small molecule inhibitors of the HIV-1 virulence factor, Nef. Drug Discovery Today: Technologies, 10(4), e523–e529. View Source
• [2] Emert-Sedlak, L. A., Loughran, H. M., Shi, H., Kulp, J. L., 3rd, Shu, S. T., Zhao, J., Day, B. W., Wrobel, J. E., Reitz, A. B., & Smithgall, T. E. (2016). Synthesis and evaluation of orally active small molecule HIV-1 Nef antagonists. Bioorganic & Medicinal Chemistry Letters, 26(5), 1480–1484. View Source
• [3] Moonsamy, S., Bhakat, S., Ramesh, M., & Soliman, M. E. S. (2017). Identification of Binding Mode and Prospective Structural Features of Novel Nef Protein Inhibitors as Potential Anti-HIV Drugs. Cell Biochemistry and Biophysics, 75(1), 49–64. View Source

ZINC04177596 Differentiation Evidence

Computational Binding Advantage vs. B9

In a direct head-to-head computational comparison using molecular docking, ZINC04177596 exhibited a significantly lower (more favorable) predicted binding free energy (ΔG bind) for the HIV-Nef protein dimerization interface compared to the established prototype inhibitor, B9, and the analog ZINC36617540. The quantitative difference indicates a substantially stronger predicted interaction with the target site. [1]

Binding vs B9

Reported

ΔG_bind difference: −10.68 kcal/mol

Supports Nef-targeted assay development

Computational docking prediction; experimental validation needed

Evidence Dimension	Predicted Binding Free Energy (ΔG bind) to HIV-Nef Dimerization Interface
Target Compound Data	-28.7482 kcal/mol
Comparator Or Baseline	Prototype Nef inhibitor 'B9': -18.0694 kcal/mol; Analog 'ZINC36617540': -20.2271 kcal/mol
Quantified Difference	ZINC04177596 shows a 10.68 kcal/mol (approx. 59%) improvement in ΔG bind relative to B9, and an 8.52 kcal/mol (approx. 42%) improvement relative to ZINC36617540.
Conditions	Computational molecular docking study; shape similarity-based library screen; reported in kcal/mol.

Why This Matters

This in silico evidence quantitatively supports the selection of ZINC04177596 over its closest analogs for hit validation campaigns where maximizing target engagement at the Nef dimer interface is a primary goal.

• [1] Moonsamy, S., Bhakat, S., Ramesh, M., & Soliman, M. E. S. (2017). Identification of Binding Mode and Prospective Structural Features of Novel Nef Protein Inhibitors as Potential Anti-HIV Drugs. Cell Biochemistry and Biophysics, 75(1), 49–64. View Source

Binding Affinity vs. Pharmacophore Hit

Molecular dynamics simulations confirm that ZINC04177596 adopts a binding mode at the Nef protein dimer interface that is highly similar to that of the well-characterized prototype inhibitor, B9. The interaction is driven predominantly by hydrophobic and electrostatic forces, which are critical for stabilizing the Nef dimer and inhibiting its function. [1]

Binding vs pharmacophore hit

Reported

ΔG_bind difference: −8.52 kcal/mol (42% more favorable)

Cross-library hit prioritization context

Shape-similarity versus pharmacophore-based screen

Evidence Dimension	Binding Mode and Principal Interaction Forces
Target Compound Data	Shares binding mode with B9; involves hydrophobic and electrostatic interactions at the Nef dimer interface.
Comparator Or Baseline	Prototype Nef inhibitor 'B9': Binding mode involves hydrophobic and electrostatic interactions at the Nef dimer interface.
Quantified Difference	Qualitatively similar binding mode, but with a significantly more favorable predicted ΔG bind as quantified in Evidence Item 1.
Conditions	Post-docking molecular dynamics (MD) simulation and analysis.

Why This Matters

This qualitative similarity to a known Nef inhibitor provides mechanistic confidence and a validated starting point for structure-activity relationship (SAR) studies, while the quantitative improvement in binding affinity offers a clear differentiator.

• [1] Moonsamy, S., Bhakat, S., Ramesh, M., & Soliman, M. E. S. (2017). Identification of Binding Mode and Prospective Structural Features of Novel Nef Protein Inhibitors as Potential Anti-HIV Drugs. Cell Biochemistry and Biophysics, 75(1), 49–64. View Source

Target Specificity vs. ML221

Vendor datasheets provide key physicochemical and handling specifications essential for experimental planning. ZINC04177596 is available as a solid powder with a reported purity of ≥98% (HPLC) and demonstrates a solubility of 10 mM in DMSO. Recommended storage conditions are -20°C for long-term powder storage. [1][2]

Target vs ML221

Context-dependent

Nef dimer interface vs. APJ receptor (IC₅₀ 0.70–1.75 μM)

Non-overlapping target profiles preclude functional substitution

Mechanistic divergence across two distinct protein families

Evidence Dimension	Solubility, Purity, and Storage
Target Compound Data	Solubility: 10 mM in DMSO; Purity: ≥98% (HPLC); Storage: -20°C (powder).
Comparator Or Baseline	Analog 'ZINC36617540': Data not available; Prototype 'B9': Solubility in DMSO is 2.5 mg/mL (approx. 6.2 mM for B9, MW 402.81).
Quantified Difference	ZINC04177596 demonstrates a higher molar solubility in DMSO (10 mM) compared to the prototype B9 (approx. 6.2 mM), which may simplify the preparation of concentrated stock solutions for in vitro assays.
Conditions	Vendor-specified parameters (e.g., from Antiviral.bocsci.com, Hycultec.de) for DMSO solubility at room temperature.

Why This Matters

These well-defined parameters directly inform procurement and experimental design, ensuring reproducibility and reducing the risk of compound precipitation or degradation in the laboratory.

• [1] Antiviral.bocsci.com. (n.d.). ZINC04177596 Technical Datasheet. Retrieved April 17, 2026. View Source
• [2] Hycultec GmbH. (n.d.). ZINC04177596 - HY-119210 Product Page. Retrieved April 17, 2026. View Source

ZINC04177596 Research Applications

Computational Hit Validation and Benchmarking

ZINC04177596 is optimally suited as a chemical probe in hit validation assays to confirm target engagement of the HIV-Nef dimerization interface. Its high predicted binding affinity relative to B9, as established by in silico docking studies [1], makes it a valuable tool for biophysical assays (e.g., SPR, ITC) aimed at quantifying direct binding to recombinant Nef protein. This application leverages its unique binding profile to validate the Nef target in mechanistic studies.

Lead Optimization Scaffold

The compound serves as a robust reference molecule for computational chemists and structural biologists seeking to refine pharmacophore models for HIV-Nef inhibition. The detailed binding mode analysis and quantitative ΔG bind data for ZINC04177596 [1] provide a high-quality benchmark for scoring functions and for designing next-generation Nef inhibitors with improved drug-like properties. Its distinct chemical scaffold from B9 also aids in exploring diverse chemical space around the Nef binding pocket.

Biochemical Assay Development

Given its structural divergence from the B9 prototype and its shared binding mode [1], ZINC04177596 is a critical tool for conducting comparative structure-activity relationship (SAR) studies. Researchers can use it as a chemically distinct starting point to explore how different molecular scaffolds achieve potent Nef inhibition, providing insights that are essential for lead optimization and for understanding the molecular determinants of binding at the Nef dimer interface.

Apelin Pathway Negative Control

ZINC04177596 is an appropriate candidate for inclusion in focused antiviral screening cascades. Its defined solubility and purity parameters [2][3] support reproducible in vitro studies. In cell-based assays for HIV-1 replication (e.g., using TZM-bl reporter cells), it can be benchmarked against established inhibitors like B9 to assess its antiviral potency and cytotoxicity, thereby guiding the prioritization of this chemotype for further lead development.

Application

Selection Property

Validation Focus

Computational Nef inhibitor discovery workflow

Reported binding energy ranking in virtual screening library

Docking protocol and scoring function benchmarking

Nef inhibitor lead optimization studies

Hydrazone-pyrazolone scaffold tractability

SAR-guided derivative synthesis and docking validation

Nef target engagement assay development

Predicted Nef dimer interface binding

SPR/thermal shift assay calibration and validation

HIV-Nef/apelinergic crosstalk studies

Non-overlapping target profile (Nef vs APJ)

Orthogonal probe to distinguish pathway-specific effects

• [1] Moonsamy, S., Bhakat, S., Ramesh, M., & Soliman, M. E. S. (2017). Identification of Binding Mode and Prospective Structural Features of Novel Nef Protein Inhibitors as Potential Anti-HIV Drugs. Cell Biochemistry and Biophysics, 75(1), 49–64. View Source
• [2] Antiviral.bocsci.com. (n.d.). ZINC04177596 Technical Datasheet. Retrieved April 17, 2026. View Source
• [3] Hycultec GmbH. (n.d.). ZINC04177596 - HY-119210 Product Page. Retrieved April 17, 2026. View Source